2-[(4'-hydroxybiphenyl-3-yl)carbonyl]-7-methyl-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-[3-(4-hydroxyphenyl)benzoyl]-7-methyl-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C22H24N2O3/c1-23-12-3-10-22(21(23)27)11-13-24(15-22)20(26)18-5-2-4-17(14-18)16-6-8-19(25)9-7-16/h2,4-9,14,25H,3,10-13,15H2,1H3
• InChI Key: VKLSTXUKVDJHRD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2(C1=O)CCN(C2)C(=O)C3=CC=CC(=C3)C4=CC=C(C=C4)O
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

This compound belongs to the class of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which have been explored for various pharmacological activities. The specific compound has been synthesized and studied for its molecular structure and properties.

Synthesis Analysis

Various synthesis methods have been explored for similar compounds. For example, Caroon et al. (1981) synthesized a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones as potential antihypertensive agents (Caroon et al., 1981). Tsukamoto et al. (1995) used a Michael addition reaction followed by a cyclization reaction to synthesize related compounds (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques like X-ray diffraction. Wang et al. (2011) analyzed the crystal structure of a closely related compound, revealing details about its molecular conformation (Wang et al., 2011).